Cas no 2172579-87-0 (1-methyl-4-(methylamino)-1H-1,2,3-benzotriazole-6-carboxylic acid)

• Product Name: 1-methyl-4-(methylamino)-1H-1,2,3-benzotriazole-6-carboxylic acid
• CAS No: 2172579-87-0
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 5568030
• PubChem ID: 165593619
• Update Time: 2025-05-25

1-methyl-4-(methylamino)-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172579-87-0
• 1-methyl-4-(methylamino)-1H-1,2,3-benzotriazole-6-carboxylic acid
• EN300-1633762

• Inchi： 1S/C9H10N4O2/c1-10-6-3-5(9(14)15)4-7-8(6)11-12-13(7)2/h3-4,10H,1-2H3,(H,14,15)
• InChI Key： MOFAJUDGLUVCBO-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2=C(C=1)N(C)N=N2)NC)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80Ų

Additional information on 1-methyl-4-(methylamino)-1H-1,2,3-benzotriazole-6-carboxylic acid

1-Methyl-4-(Methylamino)-1H-1,2,3-Benzotriazole-6-Carboxylic Acid (CAS No. 2172579-87-0)

1-Methyl-4-(Methylamino)-1H-1,2,3-Benzotriazole-6-Carboxylic Acid, also known by its CAS registry number CAS No. 2172579-87-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzotriazoles, which are widely studied for their unique structural properties and potential applications in various industries. The molecule combines a benzotriazole ring system with a methylamino group and a carboxylic acid moiety, making it a versatile compound with diverse functional groups that can be exploited for different purposes.

The benzotriazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a triazole ring. The triazole ring is further substituted with a methyl group at position 4 and an amino group at position 4 as well, creating a methylamino functionality. This substitution pattern enhances the compound's reactivity and makes it suitable for various chemical modifications. The carboxylic acid group at position 6 of the benzotriazole ring adds an additional layer of functionality, enabling the compound to participate in reactions such as esterification or amidation.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. The carboxylic acid group plays a crucial role in coordinating with metal ions, making this compound an ideal building block for constructing porous materials with high surface areas. These materials have applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, this compound has shown promise in pharmaceutical research. The combination of the benzotriazole ring and the methylamino group creates a structure that can potentially interact with biological targets such as enzymes or receptors. Recent computational studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in disease pathways, making it a candidate for further drug discovery efforts.

The synthesis of 1-Methyl-4-(Methylamino)-1H-1,2,3-Benzotriazole-6-Carboxylic Acid typically involves multi-step organic reactions. A common approach includes the preparation of the benzotriazole skeleton followed by functionalization at specific positions. For example, the methylamino group can be introduced through nucleophilic substitution or reductive amination reactions, while the carboxylic acid group can be introduced via oxidation or hydrolysis steps. The synthesis pathway requires careful optimization to ensure high yields and purity of the final product.

From an environmental standpoint, this compound has been studied for its biodegradability and toxicity profiles. Initial assessments indicate that it exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist excessively in natural environments. However, further studies are needed to fully understand its environmental impact and to develop strategies for safe disposal or recycling.

In terms of industrial applications, this compound has been considered for use in coatings and corrosion inhibitors due to its ability to form stable complexes with metal ions. These complexes can act as protective layers on metal surfaces, preventing corrosion and extending the lifespan of metal components in various industries such as automotive and aerospace.

The versatility of CAS No. 2172579-87-0 lies in its ability to serve as both a functional material and a bioactive molecule. Its unique combination of structural features makes it a valuable compound for researchers across multiple disciplines. As ongoing research continues to uncover new properties and applications, this compound is expected to play an increasingly important role in both academic and industrial settings.